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Compound of Interest

Compound Name: Barium perchlorate

Cat. No.: B3418969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium perchlorate, Ba(ClO₄)₂, is a powerful oxidizing agent with several niche applications in

the laboratory.[1][2][3] It is a white crystalline solid highly soluble in water and also soluble in

organic solvents like ethanol and acetone.[1][2][4] This document provides detailed application

notes and protocols for the use of barium perchlorate as a reagent in various laboratory

settings, with a strong emphasis on safety and handling.

Physicochemical and Safety Data

A thorough understanding of the properties and hazards of barium perchlorate is critical

before its use. It is a strong oxidizer and can form explosive mixtures with combustible

materials.[5][6][7][8] Barium compounds are also toxic if ingested or inhaled.[4]
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Property Value References

Chemical Formula Ba(ClO₄)₂ [1]

Molar Mass 336.22 g/mol [1]

Appearance White crystalline solid/powder [1][4]

Density 3.2 g/cm³ [1][9]

Melting Point 505 °C (decomposes) [1][3][7][9]

Solubility in Water 66.48 g/100 mL (25 °C) [1]

Solubility in Ethanol 125 g/100 mL (25 °C) [2]

Solubility in Acetone 125 g/100 mL (25 °C) [2]

Safety Precautions:

Handling: Handle in a well-ventilated fume hood.[5][10] Avoid creating dust.[5] Wear

appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves.[5][6]

Storage: Store in a cool, dry, well-ventilated area away from combustible materials, organic

compounds, reducing agents, and strong acids.[6][8] Keep the container tightly closed.[5][10]

Incompatibilities: Incompatible with organic materials, powdered metals, sulfur, and strong

acids, which can lead to violent reactions, fire, or explosion.[6][8]

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.[8]
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Barium Perchlorate Hazards
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Preparation

Standardization Sample Analysis
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to Pink Endpoint

Prepare Sample:
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Calculate Sulfate
Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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